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Compound Name: Tracazolate hydrochloride

Cat. No.: B1662250

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tracazolate hydrochloride (formerly ICI 136,753) is a pyrazolopyridine derivative investigated
for its anxiolytic and anticonvulsant properties.[1][2] As a non-benzodiazepine modulator of the
GABA-A receptor, it presents a unique pharmacological profile that distinguishes it from
classical benzodiazepines.[1][3] This technical guide provides an in-depth overview of
tracazolate hydrochloride's mechanism of action, its application in preclinical research, and
detailed methodologies for its investigation.

Core Mechanism of Action: GABA-A Receptor
Modulation

Tracazolate hydrochloride's primary mechanism of action is the positive allosteric modulation
of the y-aminobutyric acid type A (GABA-A) receptor, the main inhibitory neurotransmitter
receptor in the central nervous system.[2][4] Unlike benzodiazepines, tracazolate does not bind
to the classical benzodiazepine site but rather to a distinct site on the receptor complex.[3][5]
This interaction enhances the effect of GABA, leading to an increased influx of chloride ions
and subsequent hyperpolarization of the neuron, thus reducing neuronal excitability.[6]

A key feature of tracazolate is its subunit-selective modulation of the GABA-A receptor.
Research has demonstrated its preferential activity at receptors containing specific subunits,
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which contributes to its distinct pharmacological effects.[2][4]

Signaling Pathway of Tracazolate at the GABA-A
Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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